Cas no 683274-69-3 (6-T-BUTYL-4-PIPERAZINOTHIENO[3,2-D]PYRIMIDINE)

• Product Name: 6-T-BUTYL-4-PIPERAZINOTHIENO[3,2-D]PYRIMIDINE
• CAS No: 683274-69-3
• MF: C₁₄H₂₀N₄S
• MW: 276.400401115417
• MDL: MFCD03407484
• CID: 891741
• PubChem ID: 2757324
• Update Time: 2025-04-19

6-T-BUTYL-4-PIPERAZINOTHIENO[3,2-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 6-T-BUTYL-4-PIPERAZINOTHIENO[3,2-D]PYRIMIDINE
• 6-tert-Butyl-4-piperazin-1-ylthieno[3,2-d]pyrimidine
• BS-50391
• 1-{6-tert-butylthieno[3,2-d]pyrimidin-4-yl}piperazine
• SY323333
• CS-0454913
• 6-tert-butyl-4-piperazinothieno[3,2-d]pyrimidine
• 683274-69-3
• E84881
• AKOS025394806
• 6-tert-butyl-4-(piperazin-1-yl)thieno[3,2-d]pyrimidine
• MFCD03407484
• 6-(tert-Butyl)-4-(piperazin-1-yl)thieno[3,2-d]pyrimidine
• 6-t-Butyl-4-piperazinothieno[3,2-d]pyrimidine, AldrichCPR
• 6-tert-butyl-4-piperazin-1-yl-thieno[3,2-d]pyrimidine

• MDL： MFCD03407484
• Inchi： 1S/C14H20N4S/c1-14(2,3)11-8-10-12(19-11)13(17-9-16-10)18-6-4-15-5-7-18/h8-9,15H,4-7H2,1-3H3
• InChI Key： RTTFMVNTEYTYHA-UHFFFAOYSA-N
• SMILES： S1C2C(C=C1C(C)(C)C)=NC=NC=2N1CCNCC1

Computed Properties

• Exact Mass: 276.14100
• Monoisotopic Mass: 276.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• PSA: 69.29000
• LogP: 2.79220

6-T-BUTYL-4-PIPERAZINOTHIENO[3,2-D]PYRIMIDINE Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines